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Compound of Interest
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Cat. No.: B8774726 Get Quote

An In-Depth Technical Guide to the Chemical and Physical Properties of Benzoximate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzoximate is a non-systemic acaricide belonging to the bridged diphenyl acaricide group,

primarily used to control mites and spider mites on various crops.[1] Its efficacy is derived from

its contact and stomach action, which appears to disrupt the nervous system of the target

pests.[1] This technical guide provides a comprehensive overview of the chemical and physical

properties of Benzoximate, its proposed mechanism of action, and standardized experimental

protocols for determining its key physicochemical parameters. All quantitative data is presented

in structured tables for ease of reference, and logical workflows are visualized using Graphviz

diagrams.

Chemical Identity
Benzoximate is identified by several names and registry numbers across various chemical

databases. A summary of its key identifiers is provided in Table 1.

Table 1. Chemical Identifiers for Benzoximate
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Identifier Value Reference

IUPAC Name

[(3-chloro-2,6-

dimethoxybenzoyl)-ethylamino]

benzoate

[2]

CAS Name

Benzoic acid anhydride with 3-

chloro-N-ethoxy-2,6-

dimethoxybenzenecarboximidi

c acid

[3]

CAS Registry Number 29104-30-1 [2][4]

Molecular Formula C₁₈H₁₈ClNO₅ [2][4]

SMILES

CCN(C(=O)C1=C(C=CC(=C1

OC)Cl)OC)OC(=O)C2=CC=CC

=C2

[2]

InChIKey
HOERQTQCTISLFR-

UHFFFAOYSA-N
[2]

Synonyms
Benzomate, Citrazon,

Acarmate, Artaban, Azomate
[1][2][4][5]

Physicochemical Properties
The physical and chemical properties of Benzoximate are crucial for understanding its

environmental fate, bioavailability, and formulation requirements. A summary of these

properties is presented in Table 2.

Table 2. Physical and Chemical Properties of Benzoximate
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Property Value Unit Reference

Molecular Weight 363.8 g/mol [2]

Physical State
White to off-white

solid
-

Melting Point 73 °C

Boiling Point
Decomposes before

boiling
°C [1]

Water Solubility 30 (at 20°C, pH 7) mg/L [1]

Solubility in Organic

Solvents

Xylene:

710,000Benzene:

650,000Hexane:

80,000DMSO: Soluble

mg/L [1]

Density 1.21 g/cm³

XLogP3-AA 4.1 - [2]

A pKa value for Benzoximate is not readily available in the cited literature.

Mechanism of Action
Benzoximate functions as a non-systemic acaricide with both contact and stomach action.[1]

While its precise molecular target has not been fully elucidated, the mode of action is

understood to be the disruption of nervous system function in mites.[1] This neurotoxic effect is

a common mechanism for many pesticides, which often target ion channels or enzymes critical

for nerve impulse transmission, leading to paralysis and death of the pest.[6][7][8][9]
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Figure 1: Proposed Mechanism of Action for Benzoximate.

Experimental Protocols
The determination of physicochemical properties for pesticides like Benzoximate follows

internationally recognized guidelines, primarily those established by the Organisation for

Economic Co-operation and Development (OECD) and the Collaborative International

Pesticides Analytical Council (CIPAC).[10][11][12] These standardized methods ensure data

consistency and reliability for regulatory and research purposes.
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Melting Point Determination (OECD 102)
The melting point is a fundamental property for the characterization and purity assessment of a

solid substance.[13][14][15][16][17]

Principle: This guideline describes several methods, including the capillary tube method, hot-

stage microscopy, and differential scanning calorimetry (DSC).[14][15] For the capillary

method, a small, powdered sample is heated in a capillary tube, and the temperature range

from the initial to the final stage of melting is recorded.[13]

Apparatus:

Capillary tubes

Calibrated thermometer or temperature sensor

Heating bath (e.g., oil bath) or a metal block apparatus[13]

Procedure (Capillary Method Summary):

A dry, powdered sample of Benzoximate is packed into a capillary tube.

The tube is placed in a heating apparatus.

The temperature is raised at a controlled rate.

The temperatures at which melting begins and is complete are recorded as the melting

range.[13]

Water Solubility (OECD 105)
Water solubility is a critical parameter for predicting the environmental transport and fate of a

chemical.[3][18][19][20][21]

Principle: The OECD 105 guideline details two primary methods: the flask method for

substances with solubilities above 10⁻² g/L and the column elution method for solubilities

below this threshold.[3][18][19] The goal is to create a saturated aqueous solution at a
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constant temperature and then measure the concentration of the dissolved substance.[18]

[19]

Apparatus:

Constant temperature water bath or shaker

Flasks or a packed column with an inert support material

Analytical instrumentation for concentration measurement (e.g., HPLC, GC)

Procedure (Flask Method Summary):

An excess amount of Benzoximate is added to a flask containing purified water.

The mixture is agitated in a constant temperature bath (typically 20°C) until equilibrium is

reached.[18][19]

The solution is centrifuged or filtered to remove undissolved particles.

The concentration of Benzoximate in the clear aqueous phase is determined using a

suitable analytical method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://books.google.cn/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.benchchem.com/product/b8774726?utm_src=pdf-body
https://books.google.cn/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-105-kimyasallarin-testi---suda-cozunurluk-icin-standart-test-yontemi/
https://www.benchchem.com/product/b8774726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8774726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Equilibration

Phase Separation

Analysis

Start: Add excess
Benzoximate to water

Agitate at constant
temperature (e.g., 20°C)

Reach Saturation
Equilibrium

Centrifuge or Filter
to remove solid

Quantify concentration
in aqueous phase
(e.g., by HPLC)

End: Report Solubility
(mg/L)

Click to download full resolution via product page

Figure 2: Workflow for Water Solubility Determination (Flask Method).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical and physical properties of Benzoximate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8774726#chemical-and-physical-properties-of-
benzoximate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b8774726#chemical-and-physical-properties-of-benzoximate
https://www.benchchem.com/product/b8774726#chemical-and-physical-properties-of-benzoximate
https://www.benchchem.com/product/b8774726#chemical-and-physical-properties-of-benzoximate
https://www.benchchem.com/product/b8774726#chemical-and-physical-properties-of-benzoximate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8774726?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8774726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

